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Compound of Interest

Compound Name: Arsanilic acid

Cat. No.: B1665176 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Arsanilic acid, with the CAS number 98-50-0, is an organoarsenic compound that has

historically been used as a veterinary feed additive to promote growth and prevent disease in

poultry and swine.[1] While its use in animal feed has been largely phased out in many regions

due to concerns about arsenic toxicity, it remains a compound of interest for researchers in

toxicology, environmental science, and pharmacology. This technical guide provides an in-

depth overview of arsanilic acid, including its physicochemical properties, synthesis, analytical

methods, and known biological and toxicological pathways.

Core Technical Data
This section summarizes the key quantitative data for arsanilic acid in a structured format for

easy reference and comparison.

Table 1: Physical and Chemical Properties of Arsanilic
Acid
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Property Value Reference(s)

CAS Number 98-50-0 [2]

Molecular Formula C₆H₈AsNO₃ [2]

Molecular Weight 217.05 g/mol [2]

Appearance
White to off-white crystalline

powder or solid
[3]

Melting Point 232 °C (decomposes) [2]

Density 1.957 g/cm³ [2]

Solubility

Sparingly soluble in cold water;

soluble in hot water, ethanol,

and alkaline solutions.

Insoluble in acetone, benzene,

and chloroform.

[3]

pKa Not available

LogP Not available

Table 2: Spectral Data of Arsanilic Acid
Spectral Data Type Key Features Reference(s)

UV-Vis
λmax at 244 nm (in sodium

hydroxide solution)
[4]

FTIR
Available through various

databases
[3]

LC-MS
Precursor Adduct: [M+H]⁺, m/z

217.9794
[3]

Table 3: Safety and Hazard Information for Arsanilic Acid
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Hazard Information Description Reference(s)

GHS Pictograms

GHS06 (Toxic), GHS08 (Health

Hazard), GHS09

(Environmental Hazard)

[2]

Hazard Statements

H301 (Toxic if swallowed),

H331 (Toxic if inhaled), H350

(May cause cancer), H410

(Very toxic to aquatic life with

long lasting effects)

[2]

Precautionary Statements
P201, P261, P273,

P301+P310, P308+P313
[2]

Personal Protective Equipment

(PPE)
Dust mask, eyeshields, gloves [5]

Experimental Protocols
This section provides detailed methodologies for the synthesis and analytical determination of

arsanilic acid.

Synthesis of p-Arsanilic Acid via Béchamp Reaction
This protocol is adapted from the established Béchamp reaction, which involves the reaction of

aniline with arsenic acid.[2][6]

Materials and Reagents:

Aniline

Arsenic acid (H₃AsO₄)

Hydrochloric acid (HCl), concentrated

Sodium hydroxide (NaOH)

Activated carbon
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Distilled water

Procedure:

In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, cautiously

add arsenic acid to an excess of aniline. The reaction is exothermic.

Heat the mixture to 150-160°C with constant stirring for several hours. The reaction progress

can be monitored by thin-layer chromatography.

After the reaction is complete, cool the mixture and pour it into a large volume of water.

Acidify the aqueous solution with concentrated hydrochloric acid to precipitate the crude

arsanilic acid.

Filter the crude product and wash with cold water.

For purification, dissolve the crude product in a hot sodium hydroxide solution.

Treat the alkaline solution with activated carbon to decolorize it and filter while hot.

Acidify the filtrate with hydrochloric acid to re-precipitate the purified arsanilic acid.

Filter the purified product, wash with cold water, and dry under vacuum.

Reaction
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(150-160°C, stirring)
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Precipitation
(add HCl)

Cool & Dilute Filtration Dissolution
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Crude Product
Decolorization

(Activated Carbon) Hot Filtration Re-precipitation
(add HCl) Filtration Drying Purified

p-Arsanilic Acid
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Caption: Workflow for the synthesis of p-arsanilic acid.

Determination of Arsanilic Acid in Animal Feed by HPLC
This method is based on high-performance liquid chromatography with UV detection for the

quantification of arsanilic acid in complex matrices like animal feed.[4]

Instrumentation and Columns:

High-Performance Liquid Chromatograph (HPLC) system with a UV detector.

Anion exchange column.

Reagents and Standards:

Arsanilic acid standard

Sodium hydroxide (NaOH), 0.1 M

Methanol, HPLC grade

Water, HPLC grade

Mobile Phase: A suitable buffer system, for example, a phosphate buffer, mixed with an

organic modifier like methanol.

Sample Preparation:

Homogenize the animal feed sample.

Weigh a representative portion of the homogenized sample into a centrifuge tube.

Add a known volume of 0.1 M sodium hydroxide solution to extract the arsanilic acid.

Vortex the mixture and then place it in a shaker or sonicator for a defined period to ensure

complete extraction.

Centrifuge the mixture to pellet the solid matrix.
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Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

Chromatographic Conditions:

Mobile Phase: Isocratic elution with a filtered and degassed mobile phase.

Flow Rate: Typically 1.0 mL/min.

Injection Volume: 20 µL.

Detection Wavelength: 244 nm.[4]

Column Temperature: Ambient or controlled.

Quantification:

Prepare a series of standard solutions of arsanilic acid of known concentrations.

Inject the standards to generate a calibration curve by plotting peak area against

concentration.

Inject the prepared sample extract and determine the peak area for arsanilic acid.

Calculate the concentration of arsanilic acid in the sample using the calibration curve.

Sample Preparation HPLC Analysis

Quantification

Homogenize Feed Sample Extract with NaOH Centrifuge Filter Supernatant HPLC System
(Anion Exchange Column)

Inject Sample UV Detection (244 nm)

Calculate Concentration

Peak Area

Generate Calibration Curve Arsanilic Acid
Concentration
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Caption: Workflow for HPLC determination of arsanilic acid.

Biological Activity and Signaling Pathways
The biological activity of arsanilic acid is intrinsically linked to the arsenic atom in its structure.

While specific signaling pathways for arsanilic acid are not as extensively characterized as

those for inorganic arsenic, the general mechanisms of arsenic-induced cellular effects provide

a framework for understanding its potential biological impact.

Arsenic compounds are known to exert their effects through several mechanisms, including the

induction of oxidative stress, interaction with sulfhydryl groups in proteins, and modulation of

various signaling pathways.[7][8]

Key Biological Effects of Arsenic Compounds:

Induction of Oxidative Stress: Arsenic can lead to the generation of reactive oxygen species

(ROS), which can damage cellular components such as DNA, lipids, and proteins.[7]

Enzyme Inhibition: Trivalent arsenic species have a high affinity for sulfhydryl (-SH) groups,

leading to the inhibition of critical enzymes involved in cellular metabolism and antioxidant

defense.[7]

Apoptosis Induction: Arsenic compounds have been shown to induce programmed cell death

(apoptosis) through the activation of caspase signaling pathways.[8]

Modulation of Signaling Pathways: Arsenic can interfere with multiple signaling pathways

that regulate cell growth, proliferation, and survival. These include:

PI3K/Akt/mTOR Pathway: This pathway is crucial for cell survival and proliferation, and its

dysregulation by arsenic has been implicated in carcinogenesis.[9]

Hedgehog Signaling Pathway: Aberrant activation of this pathway by arsenic has been

linked to the development of certain cancers.[10]

NF-κB Signaling: Arsenic can modulate the activity of NF-κB, a key regulator of the

inflammatory response.[1]
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Caption: General overview of arsenic-induced cellular toxicity pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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